Cas no 652157-26-1 (Acetic acid, (methyltriphenylphosphoranyl)-, ethyl ester)
652157-26-1 structure
Product Name:Acetic acid, (methyltriphenylphosphoranyl)-, ethyl ester
CAS No:652157-26-1
MF:C23H25O2P
MW:364.417167425156
CID:402030
PubChem ID:71376367
Update Time:2025-04-19
Acetic acid, (methyltriphenylphosphoranyl)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid, (methyltriphenylphosphoranyl)-, ethyl ester
- ethyl 2-[methyl(triphenyl)-λ<sup>5</sup>-phosphanyl]acetate
- Ethyl 2-[methyl(triphenyl)-lambda5-phosphanyl]acetate
- Ethyl [methyl(triphenyl)-lambda~5~-phosphanyl]acetatato
- 652157-26-1
- DTXSID10799059
-
- Inchi: 1S/C23H25O2P/c1-3-25-23(24)19-26(2,20-13-7-4-8-14-20,21-15-9-5-10-16-21)22-17-11-6-12-18-22/h4-18H,3,19H2,1-2H3
- InChI Key: MGLRSARQPPBXFR-UHFFFAOYSA-N
- SMILES: P(C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)(C)CC(=O)OCC
Computed Properties
- Exact Mass: 364.15935
- Monoisotopic Mass: 364.15921703g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 26
- Rotatable Bond Count: 7
- Complexity: 409
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Acetic acid, (methyltriphenylphosphoranyl)-, ethyl ester Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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